Cas no 1803806-59-8 (5-Cyano-2-methyl-4-nitrobenzoic acid)

• Product Name: 5-Cyano-2-methyl-4-nitrobenzoic acid
• CAS No: 1803806-59-8
• MF: C₉H₆N₂O₄
• MW: 206.154942035675
• CID: 4789552
• Update Time: 2025-09-23

5-Cyano-2-methyl-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-methyl-4-nitrobenzoic acid

• Inchi： 1S/C9H6N2O4/c1-5-2-8(11(14)15)6(4-10)3-7(5)9(12)13/h2-3H,1H3,(H,12,13)
• InChI Key： KHMLZNGUBRQORZ-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C#N)C(=CC=1C)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 327
• XLogP3: 1.4
• Topological Polar Surface Area: 107